![molecular formula C14H17Cl2N3O5 B6146970 2-(N-{[4-(4,5-dichloro-1H-pyrrole-2-carbonyl)morpholin-2-yl]methyl}acetamido)acetic acid CAS No. 2223789-72-6](/img/no-structure.png)
2-(N-{[4-(4,5-dichloro-1H-pyrrole-2-carbonyl)morpholin-2-yl]methyl}acetamido)acetic acid
Overview
Description
The compound you mentioned contains a pyrrole ring, which is a five-membered aromatic heterocycle, like the one in many biologically active compounds . Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air, and it has a nutty smell .
Synthesis Analysis
Pyrrole compounds can be synthesized using several methods. One of the most common methods is the Paal-Knorr Pyrrole Synthesis, which involves the condensation of α-amino ketones or α-amino-β-ketoesters in acidic conditions . Another method involves the cyclization of β-amino acids or their derivatives .Molecular Structure Analysis
Pyrrole has a five-membered ring with two nitrogen atoms and three carbon atoms. The lone pair of electrons on the nitrogen atom is part of the aromatic system and contributes to the aromaticity of the pyrrole ring .Chemical Reactions Analysis
Pyrrole is reactive due to its aromaticity. It can undergo electrophilic substitution reactions, similar to other aromatic compounds. For example, it can react with bromine water to give 2,3,4,5-tetrabromopyrrole .Physical And Chemical Properties Analysis
Pyrrole is a colorless liquid at room temperature with a boiling point of 129-130°C. It’s soluble in water and most organic solvents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 2-(N-{[4-(4,5-dichloro-1H-pyrrole-2-carbonyl)morpholin-2-yl]methyl}acetamido)acetic acid involves the reaction of 4,5-dichloropyrrole-2-carboxylic acid with morpholine, followed by the reaction of the resulting product with N-(2-bromoacetyl)acetamide. The final step involves the hydrolysis of the amide group to form the desired compound.", "Starting Materials": ["4,5-dichloropyrrole-2-carboxylic acid", "morpholine", "N-(2-bromoacetyl)acetamide"], "Reaction": ["Step 1: 4,5-dichloropyrrole-2-carboxylic acid is reacted with morpholine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form 4-(4,5-dichloropyrrole-2-carbonyl)morpholine.", "Step 2: 4-(4,5-dichloropyrrole-2-carbonyl)morpholine is then reacted with N-(2-bromoacetyl)acetamide in the presence of a base such as triethylamine to form 2-(N-{[4-(4,5-dichloro-1H-pyrrole-2-carbonyl)morpholin-2-yl]methyl}acetamido)acetic acid.", "Step 3: The amide group in the final product is hydrolyzed using a strong base such as sodium hydroxide to form the desired compound, 2-(N-{[4-(4,5-dichloro-1H-pyrrole-2-carbonyl)morpholin-2-yl]methyl}acetamido)acetic acid."] } | |
CAS RN |
2223789-72-6 |
Product Name |
2-(N-{[4-(4,5-dichloro-1H-pyrrole-2-carbonyl)morpholin-2-yl]methyl}acetamido)acetic acid |
Molecular Formula |
C14H17Cl2N3O5 |
Molecular Weight |
378.2 |
Purity |
95 |
Origin of Product |
United States |
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